Cas no 2228215-46-9 (O-(4-cyclopentyl-2,2-dimethylbutyl)hydroxylamine)

• Product Name: O-(4-cyclopentyl-2,2-dimethylbutyl)hydroxylamine
• CAS No: 2228215-46-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5600392
• PubChem ID: 165736881
• Update Time: 2023-08-23

O-(4-cyclopentyl-2,2-dimethylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228215-46-9
• O-(4-cyclopentyl-2,2-dimethylbutyl)hydroxylamine
• EN300-1819604

• Inchi： 1S/C11H23NO/c1-11(2,9-13-12)8-7-10-5-3-4-6-10/h10H,3-9,12H2,1-2H3
• InChI Key： VXYLKABHPHQCMF-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CCC1CCCC1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų